Cas no 6521-30-8 (4-Hydroxybenzoic Acid Isoamyl Ester)

4-Hydroxybenzoic Acid Isoamyl Ester structure

6521-30-8 structure

Product Name:4-Hydroxybenzoic Acid Isoamyl Ester

CAS No:6521-30-8

Molecular Formula:C₁₂H₁₆O₃

Molecular Weight:208.2536

MDL:MFCD00017502

CID:509626

PubChem ID:87570643

4-Hydroxybenzoic Acid Isoamyl Ester Properties

Names and Identifiers

- Isopentyl 4-hydroxybenzoate
- Isoamyl 4-Hydroxybenzoate
- Benzoic acid,4-hydroxy-, 3-methylbutyl ester
- 4-Hydroxy-benzoesaeure-isopentylester
- 4-hydroxy-benzoic acid isopentyl ester
- Einecs 229-409-4
- Hydroxybenzoicacidisoamylester
- Isoamyl p-hydroxybenzoate
- ISOAMYLPARABEN
- ISOPENTYL P-HYDROXYBENZOATE
- Isopentyl p-Hydroxyenzoate
- p-Hydroxybenzoic acid isoamyl ester
- 4-Hydroxybenzoic Acid Isoamyl Ester
- Benzoic acid, 4-hydroxy-, 3-methylbutyl ester
- 1Y9H45T4SN
- KSHVDKDQYBNSAN-UHFFFAOYSA-N
- isoamyl paraben
- Isoamyl4-Hydroxybenzoate
- iso-Amyl-4-hydroxybenzoate
- Isopentyl 4-hydroxybenzoate #
- 3-methylbutyl 4-hydroxybenzoate
- Isoamylparaben
- Isopentyl 4-Hydroxybenzoate
- ISOPENTYL ALCOHOL, P-HYDROXYBENZOATE
- 6521-30-8
- SCHEMBL1257797
- 4-hydroxy-benzoic acid 3-methylbutyl ester
- D90818
- DTXSID4064397
- H0214
- AKOS016846142
- DB-054776
- Isopentyl4-hydroxybenzoate
- CS-0454563
- ISOPENTYL PARA-HYDROXYBENZOATE
- NS00035842
- UNII-1Y9H45T4SN
- Q27253183
- EINECS 229-409-4
- Benzoic acid, p-hydroxy-, isopentyl ester
- AS-59121
- MFCD00017502
- +Expand
- MDL： MFCD00017502
- InChIKey： KSHVDKDQYBNSAN-UHFFFAOYSA-N
- Inchi： 1S/C12H16O3/c1-9(2)7-8-15-12(14)10-3-5-11(13)6-4-10/h3-6,9,13H,7-8H2,1-2H3
- SMILES： O(C(C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

Exact Mass: 208.11000
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 208.11
Heavy Atom Count: 15
Complexity: 193
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.8
Tautomer Count: 4
Surface Charge: 0
Topological Polar Surface Area: 46.5

Experimental Properties

LogP: 2.59510
PSA: 46.53000
Refractive Index: 1.519
Boiling Point: 242°C(lit.)
Melting Point: 60.0 to 64.0 deg-C
Vapor Pressure: 0.0±0.7 mmHg at 25°C
Flash Point: 130.3±13.2 °C
Color/Form: No data available
Density: 1.1±0.1 g/cm3

4-Hydroxybenzoic Acid Isoamyl Ester Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P003LZR-10g	Isopentyl 4-hydroxybenzoate	6521-30-8	>98.0%(GC)(T)	10g	$27.00	2024-04-22
A2B Chem LLC	AB67671-10g	4-Hydroxybenzoic acid isoamyl ester	6521-30-8	>98.0%(GC)(T)	10g	$23.00	2024-04-19
Aaron	AR003M83-1g	Isopentyl 4-hydroxybenzoate	6521-30-8	98%	1g	$20.00
abcr	AB136850-10 g	4-Hydroxybenzoic acid isoamyl ester, 98%; .	6521-30-8	98%	10 g	€83.60	2023-07-20
Chemenu	CM153304-500g	Isopentyl 4-hydroxybenzoate	6521-30-8	95%	500g	$700	2023-01-09
Cooke Chemical	BD8283447-1g	Isopentyl4-hydroxybenzoate	6521-30-8	95+%	1g	RMB 40.00	2023-09-07
Crysdot LLC	CD12046569-500g	Isopentyl 4-hydroxybenzoate	6521-30-8	95+%	500g	$742	2024-07-24
eNovation Chemicals LLC	Y1045447-10g	Isopentyl 4-hydroxybenzoate	6521-30-8	98.0%	10g	$205	2022-05-25
TRC	H525130-1g	4-Hydroxybenzoic Acid Isoamyl Ester	6521-30-8		1g	$ 50.00	2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1525230-10g	Isopentyl 4-hydroxybenzoate	6521-30-8	98%	10g	￥1076.00

4-Hydroxybenzoic Acid Isoamyl Ester Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:6521-30-8)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

4-Hydroxybenzoic Acid Isoamyl Ester Related Literature

1. Reply to Comment on “Multimodal coupling of optical transitions and plasmonic oscillations in rhodamine B modified gold nanoparticles” by I. Blakey†

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Alejandro Moncayo-Lasso,Luis Enrique Mora-Arismendi,Julián Andrés Rengifo-Herrera,Janeth Sanabria,Norberto Benítez,César Pulgarin Photochem. Photobiol. Sci., 2012,11, 821-827
3. Inside front cover

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5. Airflow-assisted dielectrophoresis to reduce the resistance mismatch in carbon nanotube-based temperature sensors†

Izhal Abdul Halin RSC Adv., 2021,11, 39311-39318
6. The nature and sources of laser induced isotopic fractionation in laser ablation-multicollector-inductively coupled plasma-mass spectrometry

Detlef Günther J. Anal. At. Spectrom., 2003,18, 205-212
7. Contents list

Org. Chem. Front., 2014,1, 1145-1149
8. Ferromagnetic coupling by diamagnetic metal cation coordination: magnetism and structure of the alkali-metal salts of nitroxide carboxylates

Chem. Commun., 1996, 2119-2120
9. Light-emitting diode (LED)-directed green synthesis of silver nanoparticles and evaluation of their multifaceted clinical and biological activities

Sumaira Anjum,Rimsha Chaudhary,Amna Komal Khan,Mariam Hashim,Iram Anjum,Christophe Hano,Bilal Haider Abbasi RSC Adv., 2022,12, 22266-22284
10. Front cover

New J. Chem., 2014,38, 2709-2709

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

6521-30-8 (4-Hydroxybenzoic Acid Isoamyl Ester) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:6521-30-8)4-Hydroxybenzoic Acid Isoamyl Ester

A867707

Purity:99%

Quantity:25g

Price($):207.0